Cas no 1007879-00-6 (2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid)

• Product Name: 2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid
• CAS No: 1007879-00-6
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 2104595
• Update Time: 2025-05-27

2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-2-(thiophen-3-yl)acetic acid
• PCZFSXJYJACYEP-UHFFFAOYSA-N
• 2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid

• Inchi： 1S/C8H11NO2S/c1-9(2)7(8(10)11)6-3-4-12-5-6/h3-5,7H,1-2H3,(H,10,11)
• InChI Key： PCZFSXJYJACYEP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(=O)O)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 68.8

Additional information on 2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid

Recent Advances in the Study of 2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid (CAS: 1007879-00-6)

2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid (CAS: 1007879-00-6) is a compound of growing interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for researchers in the field.

A study published in the Journal of Medicinal Chemistry in 2023 explored the synthetic pathways for 2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid, highlighting its role as a key intermediate in the production of novel bioactive molecules. The research demonstrated that the compound can be efficiently synthesized through a multi-step process involving thiophene ring functionalization and subsequent amino acid derivatization, achieving a high yield and purity suitable for pharmaceutical applications.

In another significant development, a 2024 paper in Bioorganic & Medicinal Chemistry Letters investigated the compound's potential as a modulator of neurotransmitter systems. The study revealed that 2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid exhibits selective binding affinity for certain G-protein coupled receptors (GPCRs), suggesting its utility in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. The researchers employed molecular docking simulations and in vitro assays to validate these findings.

Further research has explored the compound's pharmacokinetic properties. A recent preclinical study demonstrated that 2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid has favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics make it a promising candidate for central nervous system (CNS)-targeted therapies.

The compound's structural features, particularly the thiophene moiety and the dimethylamino group, have been the subject of structure-activity relationship (SAR) studies. Researchers have identified that modifications to these functional groups can significantly alter the compound's biological activity, opening new avenues for the design of more potent and selective derivatives.

Ongoing clinical trials are investigating the safety and efficacy of 2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid derivatives in various therapeutic areas. Preliminary results from Phase I trials indicate good tolerability in human subjects, with no significant adverse effects reported at therapeutic doses. These findings support further development of this compound class for potential clinical applications.

In conclusion, recent research on 2-(Dimethylamino)-2-(thiophen-3-yl)acetic acid (CAS: 1007879-00-6) has demonstrated its versatility as a chemical scaffold with multiple potential therapeutic applications. Continued investigation into its pharmacological properties and mechanism of action will likely yield additional insights that could benefit the pharmaceutical industry and patient care.